Cas no 1221341-90-7 (Tert-Butyl 2-methyl-3-[(3-methylbutan-2-yl)amino]propanoate)

• Product Name: Tert-Butyl 2-methyl-3-[(3-methylbutan-2-yl)amino]propanoate
• CAS No: 1221341-90-7
• MF: C₁₃H₂₇NO₂
• MW: 229.358984231949
• MDL: MFCD14707454
• CID: 4688680
• Update Time: 2025-06-30

Tert-Butyl 2-methyl-3-[(3-methylbutan-2-yl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-methyl-3-[(3-methylbutan-2-yl)amino]propanoate
• Tert-Butyl 2-methyl-3-[(3-methylbutan-2-yl)amino]propanoate

• MDL： MFCD14707454
• Inchi： 1S/C13H27NO2/c1-9(2)11(4)14-8-10(3)12(15)16-13(5,6)7/h9-11,14H,8H2,1-7H3
• InChI Key： ZBHRSFGZNLNGSP-UHFFFAOYSA-N
• SMILES： O(C(C(C)CNC(C)C(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 219
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-Butyl 2-methyl-3-[(3-methylbutan-2-yl)amino]propanoate

Professional Introduction to Tert-Butyl 2-methyl-3-[(3-methylbutan-2-yl)amino]propanoate (CAS No: 1221341-90-7)

Tert-butyl 2-methyl-3-[3-methylbutan-2-ylamino]propanoate, with the CAS number 1221341-90-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its complex structural framework, exhibits unique chemical properties that make it a valuable candidate for various applications in synthetic chemistry and drug development.

The molecular structure of Tert-butyl 2-methyl-3-[3-methylbutan-2-ylamino]propanoate consists of a tert-butyl group attached to a propanoate backbone, with an amine functional group linked to a 3-methylbutan-2-yl moiety. This arrangement contributes to its versatility, enabling it to serve as a building block in the synthesis of more complex molecules. The presence of multiple substituents enhances its reactivity, making it a promising intermediate in the development of novel pharmaceutical agents.

In recent years, there has been growing interest in exploring the potential applications of Tert-butyl 2-methyl-3-[3-methylbutan-2-ylamino]propanoate in medicinal chemistry. Researchers have been investigating its role in the synthesis of bioactive compounds, particularly those targeting neurological and inflammatory disorders. The compound's ability to undergo selective modifications allows for the creation of derivatives with tailored pharmacological properties.

One of the most compelling aspects of Tert-butyl 2-methyl-3-[3-methylbutan-2-ylamino]propanoate is its utility in the development of enzyme inhibitors. Studies have demonstrated that derivatives of this compound can interact with specific enzymatic targets, modulating their activity in a controlled manner. This has significant implications for the treatment of diseases such as cancer, where enzyme inhibition plays a crucial role in therapeutic intervention.

The synthesis of Tert-butyl 2-methyl-3-[3-methylbutan-2-ylamino]propanoate involves multi-step organic reactions, typically requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize the production process. These techniques not only enhance efficiency but also minimize byproduct formation, making the synthesis more sustainable and environmentally friendly.

Recent advancements in computational chemistry have further facilitated the study of Tert-butyl 2-methyl-3-[3-methylbutan-2-ylamino]propanoate. Molecular modeling simulations allow researchers to predict the compound's behavior under various conditions, aiding in the design of experiments and the optimization of synthetic routes. Additionally, quantum mechanical calculations provide insights into its electronic structure and reactivity, which are essential for understanding its biological activity.

The pharmacological potential of Tert-butyl 2-methyl-3-[3-methylbutan-2-ylamino]propanoate has been explored through both in vitro and in vivo studies. In cell culture experiments, derivatives of this compound have shown promise in reducing inflammation and inhibiting the growth of cancer cells. Preclinical trials have also indicated that certain analogs exhibit significant therapeutic effects without adverse side effects, suggesting their potential as lead compounds for new drug candidates.

The future direction of research on Tert-butyl 2-methyl-3-[3-methylbutan-2-ylamino]propanoate is likely to focus on expanding its applications in drug discovery and development. By leveraging cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design, scientists aim to create more effective and targeted therapies based on this compound's structural framework. Collaborative efforts between academia and industry are expected to accelerate these developments, bringing new treatments to patients in need.

In conclusion, Tert-butyl 2-methyl-3-[3-methylbutan-2-ylamino]propanoate (CAS No: 1221341-90-7) represents a fascinating subject of study with broad implications for chemical biology and medicine. Its unique structural features and versatile reactivity make it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new possibilities for this compound, its role in advancing therapeutic strategies is set to grow significantly.